(1S)-1-(5-Methyl(2-furyl))pentylamine
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Description
(1S)-1-(5-Methyl(2-furyl))pentylamine is a chiral amine featuring a pentylamine backbone substituted with a 5-methylfuran-2-yl group. Its stereochemistry at the C1 position (S-configuration) confers distinct physicochemical and biological properties compared to its enantiomers or structural analogs.
Key properties (predicted or reported):
- Molecular formula: C₁₁H₁₇NO
- Molecular weight: 179.26 g/mol
- Boiling point: ~300°C (estimated based on analogs)
- pKa: ~9.0 (amine group, analogous to furyl-substituted amines)
Properties
Molecular Formula |
C10H17NO |
|---|---|
Molecular Weight |
167.25 g/mol |
IUPAC Name |
(1S)-1-(5-methylfuran-2-yl)pentan-1-amine |
InChI |
InChI=1S/C10H17NO/c1-3-4-5-9(11)10-7-6-8(2)12-10/h6-7,9H,3-5,11H2,1-2H3/t9-/m0/s1 |
InChI Key |
RLDRFNUDZLBVLG-VIFPVBQESA-N |
Isomeric SMILES |
CCCC[C@@H](C1=CC=C(O1)C)N |
Canonical SMILES |
CCCCC(C1=CC=C(O1)C)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings :
- The 5-methyl group on the furan ring enhances metabolic stability compared to unsubstituted furans due to reduced oxidative degradation .
- Chirality at C1 significantly affects receptor binding; the (S)-enantiomer shows 3-fold higher affinity for serotonin receptors than the (R)-form in preliminary assays .
Pyridyl-Substituted Amines
| Compound | Molecular Formula | Heterocycle | Key Differences |
|---|---|---|---|
| (1S)-1-(4-Methyl(3-pyridyl))pentylamine | C₁₁H₁₈N₂ | Pyridine | Basic nitrogen; higher polarity |
| (1S)-1-(5-Methyl(2-furyl))pentylamine | C₁₁H₁₇NO | Furan | Neutral heterocycle; lower solubility |
Research Findings :
- Pyridyl analogs exhibit higher water solubility (logP ~1.2 vs. ~2.5 for furyl analogs) due to the basic nitrogen, enhancing bioavailability in aqueous environments .
- Furan-containing compounds demonstrate superior blood-brain barrier penetration in rodent models, attributed to increased lipophilicity .
Benzimidazole Derivatives
| Compound | Molecular Formula | Core Structure | Key Differences |
|---|---|---|---|
| Etometazen (5-methyl etazene) | C₂₄H₃₁N₃O | Benzimidazole | Larger aromatic system; opioid activity |
| (1S)-1-(5-Methyl(2-furyl))pentylamine | C₁₁H₁₇NO | Furan-amine | Simpler structure; non-opioid targets |
Research Findings :
- Benzimidazole derivatives like Etometazen exhibit µ-opioid receptor agonism, whereas furyl-substituted amines lack opioid activity but modulate monoamine transporters .
- The benzimidazole core increases molecular weight (349.5 g/mol vs. 179.3 g/mol), reducing diffusion rates across cellular membranes .
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